Cas no 250642-57-0 ( )

  structure
  structure
Product Name: 
CAS No:250642-57-0
MF:C11H11ClO3
MW:226.656242609024
MDL:MFCD06201715
CID:913467
PubChem ID:2758820
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-chloro-3-methylphenyl)-2-oxoacetate
    • Ethyl 4-chloro-3-MethylbenzoylforMate
    • 250642-57-0
    • ethyl 4-chloro-3-methylbenzoylformate, AldrichCPR
    • MFCD06201715
    • DB-208922
    • ETHYL4-CHLORO-3-METHYLBENZOYLFORMATE
    • Benzeneacetic acid, 4-chloro-3-methyl-alpha-oxo-, ethyl ester
    • SCHEMBL17466071
    • DTXSID70374503
    • AKOS016017059
    •  
    • MDL： MFCD06201715
    • Inchi： 1S/C11H11ClO3/c1-3-15-11(14)10(13)8-4-5-9(12)7(2)6-8/h4-6H,3H2,1-2H3
    • InChI Key： ZQRICMRDLKNJBT-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(C(=O)OCC)=O)=CC=1C

Computed Properties

  • Exact Mass: 226.04000
  • Monoisotopic Mass: 226.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.39420

  Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

  Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB167047-1 g
Ethyl 4-chloro-3-methylbenzoylformate, 96%; .
 250642-57-0 96%
1 g
 €438.60 2023-07-20
abcr
AB167047-5 g
Ethyl 4-chloro-3-methylbenzoylformate, 96%; .
 250642-57-0 96%
5 g
 €1,111.00 2023-07-20
abcr
AB167047-1g
Ethyl 4-chloro-3-methylbenzoylformate, 96%; .
 250642-57-0 96%
1g
 €709.00 2025-02-20
abcr
AB167047-5g
Ethyl 4-chloro-3-methylbenzoylformate, 96%; .
 250642-57-0 96%
5g
 €2464.70 2025-02-20
A2B Chem LLC
AB27239-1g
Benzeneacetic acid, 4-chloro-3-methyl-α-oxo-, ethyl ester
 250642-57-0 97%
1g
 $488.00 2024-04-20
A2B Chem LLC
AB27239-2g
Benzeneacetic acid, 4-chloro-3-methyl-α-oxo-, ethyl ester
 250642-57-0 97%
2g
 $775.00 2024-04-20
A2B Chem LLC
AB27239-5g
Benzeneacetic acid, 4-chloro-3-methyl-α-oxo-, ethyl ester
 250642-57-0 97%
5g
 $1725.00 2024-04-20
abcr
AB167047-2g
Ethyl 4-chloro-3-methylbenzoylformate, 96%; .
 250642-57-0 96%
2g
 €1117.70 2025-02-20

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